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Compound of Interest

Compound Name: Dimethylamine hydrochloride

Cat. No.: B122199

An In-depth Technical Guide to Dimethylamine
Hydrochloride

Introduction

Dimethylamine hydrochloride, with the CAS number 506-59-2, is the salt formed from the
reaction of the secondary amine, dimethylamine, and hydrochloric acid.[1][2] It presents as a
white crystalline solid and is a crucial compound in various industrial and research applications.
[1][3][4][5][6] For researchers, scientists, and professionals in drug development, it serves as a
vital intermediate and reagent in the synthesis of a wide array of pharmaceuticals and other
complex organic molecules.[1][3][4][7] This guide provides a comprehensive overview of its
physical and chemical properties, supported by experimental protocols and data visualizations.

Physical Properties

Dimethylamine hydrochloride is typically a white to off-white crystalline solid, often described
as having foliage-like or needle-like crystals.[3][8][9] While some sources describe it as
odorless, others note a slight ammoniacal or amine-like odor.[6][9] A key characteristic of this
salt is its hygroscopic nature, meaning it readily absorbs moisture from the air and can be
deliquescent.[3][5][9][10][11]

Quantitative Physical Data
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The following table summarizes the key quantitative physical properties of dimethylamine
hydrochloride.

Property Value References
Molecular Formula C2HsCIN or (CHs)2NH-HCI [4161[12]
Molecular Weight 81.54 g/mol [4][6][10][12]
Melting Point 170-173 °C [11[3][4][11][13]
Boiling Point Decomposes above 171 °C [6]119]

pH ~5 (100 g/L in H20, 20°C) [11]

Vapor Pressure <0.1 hPa (25 °C) [11]

LogP (Octanol/Water) -3.28 [11][14]

Solubility Profile

Dimethylamine hydrochloride exhibits high solubility in polar solvents and is insoluble in
nonpolar solvents like diethyl ether.[3][8]

Solvent Solubility Temperature References
Water 208 g/100g 20 °C [8]

369 g /100 g 25 °C [8]

30009 /L 20 °C [11]

Ethanol Very Soluble - [3118][13]
Chloroform 16.99/100¢g 27 °C [8]

Diethyl Ether Insoluble - [3][8]

Chemical Properties

Dimethylamine hydrochloride is a stable compound under standard conditions but is
incompatible with strong oxidizing agents.[3][5][9][11] As the salt of a weak base
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(dimethylamine, pKa = 10.73) and a strong acid, its aqueous solutions are acidic.[6][15][16] It is
primarily used as a stable and less volatile source of dimethylamine for organic reactions.

Reactivity and Stability

 Stability: The compound is stable under normal temperature and pressure.[3][9][11]

» Incompatibilities: It should not be mixed with strong oxidizing agents, nitrites (risk of
nitrosamine formation), or strong bases (which will liberate volatile dimethylamine).[3][5][17]

e Hazardous Decomposition: When heated to decomposition, it can emit toxic fumes, including
hydrogen chloride and oxides of nitrogen.[9]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of dimethylamine
hydrochloride.

e 1H NMR: In a suitable deuterated solvent, the proton NMR spectrum is expected to show a
singlet corresponding to the six equivalent protons of the two methyl groups and a broad
singlet for the two protons on the nitrogen atom.

e 13C NMR: The carbon NMR spectrum will display a single resonance corresponding to the
two equivalent methyl carbons.[18]

« Infrared (IR) Spectroscopy: The IR spectrum, often obtained using a KBr pellet, shows
characteristic peaks.[10][19] Key absorptions include a broad N-H stretching band for the
secondary ammonium ion and C-H stretching and bending vibrations for the methyl groups.

Experimental Protocols

The following sections detail methodologies for the synthesis, purification, and characterization
of dimethylamine hydrochloride.

Protocol for Synthesis and Purification

This protocol describes the formation of dimethylamine hydrochloride from its parent amine
and acid, followed by purification via recrystallization.
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Methodology:

e Reaction Setup: In a well-ventilated fume hood, an aqueous solution of dimethylamine (e.g.,
40%) is placed in a reaction vessel equipped with a stirrer and a cooling bath.

e Acid Addition: Concentrated hydrochloric acid is added slowly and portion-wise to the
dimethylamine solution.[2] The reaction is highly exothermic, and the temperature should be
maintained below 15-20 °C using the cooling bath.

e pH Adjustment: Continue adding acid until the pH of the solution is neutral to slightly acidic
(pH 7-8).[11]

» Decolorization (Optional): If the solution is colored, a small amount of activated carbon can
be added, and the mixture is stirred for 15-30 minutes. The carbon is then removed by
filtration.

o Crystallization: The water is removed from the filtrate under reduced pressure to concentrate
the solution.[20][21]

 Purification: The crude salt is purified by recrystallization from a suitable solvent, such as
absolute ethanol or chloroform, to yield pure white crystals.[11]

e Drying: The purified crystals are collected by filtration and dried under vacuum to remove any
residual solvent.
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Caption: A flowchart illustrating the synthesis and purification of dimethylamine

hydrochloride.
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Protocol for Melting Point Determination

The melting point is a key physical property used to assess the purity of a crystalline solid.

Methodology:

Sample Preparation: Ensure the dimethylamine hydrochloride sample is completely dry.
Finely crush a small amount of the crystals into a powder.

o Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a
height of 2-3 mm.

e Instrument Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

o Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point (170-
173 °C). Then, decrease the heating rate to 1-2 °C per minute to ensure accurate
measurement.

o Observation: Record the temperature at which the first liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting). A
pure sample will have a sharp melting range of 1-2 °C.
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Workflow for Melting Point Determination
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Result:
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Caption: A standard procedure for determining the melting point of a solid compound.

Applications in Research and Drug Development

Dimethylamine hydrochloride is a cornerstone reagent in the pharmaceutical industry. Its
primary function is to act as a stable, easy-to-handle precursor for introducing a dimethylamino
group into a target molecule.

Key applications include its use as an intermediate in the synthesis of:
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o Metformin: A widely used anti-diabetic medication.[1][3]
» Ranitidine: A medication used to treat stomach ulcers.[1][3]
e Tramadol: An opioid pain medication.[1][3]

Beyond pharmaceuticals, it is used in the synthesis of agrochemicals, surfactants, and as a
catalyst in certain polymerization reactions.[4]

Role as a Chemical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemimpex.com/products/30725
https://www.guidechem.com/encyclopedia/dimethylamine-hydrochloride-dic4607.html
https://www.chinaamines.com/aliphatic-amines/dimethylamine-hydrochloride.html
https://www.chemicalbook.com/article/dimethylamine-hydrochloride-applications-and-toxicology.htm
https://www.chemicalbook.com/article/dimethylamine-hydrochloride-applications-and-toxicology.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3370
https://pim-resources.coleparmer.com/sds/59220.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine_-hydrochloride
https://m.chemicalbook.com/ProductChemicalPropertiesCB6140366_EN.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C2H7N.ClH/c1-3-2%3B/h3H%2C1-2H3%3B1H
https://www.sigmaaldrich.com/JP/ja/product/aldrich/126365
https://www.sigmaaldrich.com/US/en/sds/aldrich/126365
https://en.wikipedia.org/wiki/Dimethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylamine
https://alkylamines.com/wp-content/uploads/2022/03/DMAHCL-Powder-revised.pdf
https://dev.spectrabase.com/spectrum/KKT4levTYuy
https://webbook.nist.gov/cgi/cbook.cgi?ID=C506592&Mask=FFF
https://www.guidechem.com/question/what-is-dimethylamine-hydrochl-id120393.html
https://patents.google.com/patent/CN103553927A/en
https://patents.google.com/patent/CN103553927A/en
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/product/b122199#what-are-the-physical-and-chemical-properties-of-dimethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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